Cas no 2228968-77-0 (4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol)

• Product Name: 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol
• CAS No: 2228968-77-0
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 6353578
• PubChem ID: 165681328
• Update Time: 2025-10-07

4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol
• 2228968-77-0
• EN300-1770138

• Inchi： 1S/C15H20N2O/c16-10-15(7-4-12(18)5-8-15)13-3-1-2-11-6-9-17-14(11)13/h1-3,6,9,12,17-18H,4-5,7-8,10,16H2
• InChI Key： YRKGCAYXZGHULK-UHFFFAOYSA-N
• SMILES： OC1CCC(CN)(C2C=CC=C3C=CNC=23)CC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62Ų

Additional information on 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol

Recent Advances in the Study of 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol (CAS: 2228968-77-0)

The compound 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol (CAS: 2228968-77-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an indole moiety with a cyclohexanol scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense investigation.

One of the key areas of interest is the compound's role as a modulator of serotonin receptors. The indole group, a common feature in many bioactive molecules, suggests potential interactions with serotoninergic pathways. Preliminary in vitro studies have demonstrated that 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol exhibits selective binding affinity for specific serotonin receptor subtypes, which could have implications for the treatment of neurological disorders such as depression and anxiety. Further research is needed to elucidate its exact binding kinetics and downstream effects.

In addition to its neurological applications, recent investigations have explored the compound's potential in oncology. The structural similarity of 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol to known kinase inhibitors has prompted studies into its anti-proliferative effects. Early-stage cell-based assays have shown that the compound can inhibit the growth of certain cancer cell lines, particularly those associated with breast and prostate cancers. These findings are supported by molecular docking simulations, which predict strong interactions with key oncogenic kinases.

The synthesis of 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol has also been a focal point of recent research. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles to reduce environmental impact. One study reported a high-yield, one-pot synthesis method that significantly reduces the number of purification steps, making the compound more accessible for further pharmacological testing.

Despite these promising developments, challenges remain in the clinical translation of 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol. Pharmacokinetic studies indicate that the compound has moderate bioavailability and a relatively short half-life, which may necessitate formulation improvements or structural modifications. Additionally, comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials.

In conclusion, 4-(aminomethyl)-4-(1H-indol-7-yl)cyclohexan-1-ol (CAS: 2228968-77-0) represents a versatile and promising candidate in chemical biology and drug discovery. Its dual potential in neurology and oncology, coupled with advances in synthetic methodologies, positions it as a molecule of significant interest for future research. Continued investigation into its mechanism of action and optimization of its pharmacological properties will be critical for realizing its therapeutic potential.